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Compound of Interest

Compound Name: 1,4-Dioxan-2-one

Cat. No.: B042840

For Immediate Reference: Do not dispose of 1,4-Dioxan-2-one down the drain or with regular
laboratory trash. This compound must be treated as hazardous waste and disposed of through
an approved waste disposal facility in accordance with all applicable federal, state, and local
regulations.[1][2]

This guide provides essential safety and logistical information for the proper disposal of 1,4-
Dioxan-2-one, ensuring the safety of laboratory personnel and compliance with environmental
regulations.

I. Immediate Safety and Handling for Disposal

Before preparing 1,4-Dioxan-2-one for disposal, ensure you are operating in a well-ventilated
area, preferably within a certified chemical fume hood.[3] Always wear appropriate Personal
Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Impervious gloves (e.g., Butyl rubber) are recommended.[4]

Eye Protection: Tightly fitting safety goggles or a face shield.[2][5]

Lab Coat: A fire/flame-resistant lab coat should be worn.[4]

Clothing: Cotton-based, full-length pants and closed-toe shoes are mandatory.[4]
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Il. Step-by-Step Disposal Procedure

The primary method for the disposal of 1,4-Dioxan-2-one is to transfer it to a licensed
hazardous waste disposal company.

e Containerization:

o Keep the 1,4-Dioxan-2-one waste in its original container if possible. The container must
be in good condition and not leaking.

o If the original container is compromised, transfer the waste to a new, compatible container
that is clearly labeled.

o Ensure the container is tightly closed to prevent the release of vapors.[4][5]
e Labeling:
o Clearly label the waste container as "Hazardous Waste."

o The label must include the full chemical name: "1,4-Dioxan-2-one" and its CAS Number
(3041-16-5).

o Indicate the associated hazards (e.g., "Harmful if swallowed," "Causes serious eye
irritation™).

o Attach a completed hazardous waste tag as required by your institution's Environmental
Health & Safety (EHS) department.[4]

o Storage:

o Store the sealed and labeled waste container in a designated, secure hazardous waste
storage area.[4]

o This area should be cool, dry, and well-ventilated.[3]
o Store in secondary containment to prevent spills.[4]

» Arranging for Disposal:
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o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Do not attempt to transport the hazardous waste off-site yourself.

lll. Spill and Emergency Procedures

In the event of a spill, follow these procedures:

» Small Spills:
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, contain the spill using an inert, dry absorbent material (e.g.,
vermiculite, dry sand).

o Carefully sweep or scoop the absorbed material into a suitable container for disposal as
hazardous waste.

o Clean the affected area thoroughly.
e Large Spills:
o Evacuate the laboratory immediately and alert others in the vicinity.
o Contact your institution's emergency response number and EHS department.

o Provide details about the spilled chemical.

IV. Data Presentation: Hazard and Disposal
Summary

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Identifier Information Source

Chemical Name 1,4-Dioxan-2-one TCI Chemicals SDS
Synonyms p-Dioxanone TCI Chemicals SDS
CAS Number 3041-16-5 TCI Chemicals SDS

Harmful if swallowed, Causes
Primary Hazards serious eye irritation, Causes [5]

skin irritation.

Dispose of contents/container
Disposal Method to an approved waste disposal [2]

plant.

Keep container tightly closed.
Container Handling Handle uncleaned containers [5]

as the product itself.

Waste disposal must be in

accordance with federal, state,
Regulatory Note ] [11[2]

and local environmental

control regulations.

V. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1,4-Dioxan-2-one.
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Caption: Workflow for the safe disposal of 1,4-Dioxan-2-one waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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